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Compound of Interest

Compound Name: Diethyl malonate-2-13C
CAS No.: 67035-94-3
Cat. No.: B1611122
Get Quote
. J

Part 1: Executive Safety Directive

CRITICAL DISTINCTION: STABLE VS. RADIOACTIVE Before initiating any disposal workflow,
you must verify the isotopic nature of your material.[1] Diethyl malonate-2-13C contains
Carbon-13, a stable, non-radioactive isotope.

e DO NOT dispose of this material in radioactive waste streams (e.g., with

or

), as this incurs unnecessary regulatory burden and exorbitant disposal costs (~10x cost
multiplier).

¢ DO treat this material as Hazardous Chemical Waste (Organic Solvent/Reagent).

Immediate Action Required: If this material has been mixed with radioactive tracers (e.g., in a
dual-labeling study), the entire mixture defaults to Mixed Waste (Radioactive + Hazardous)
protocols. If used alone or with standard reagents, follow the Chemical Waste protocols below.
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Part 2: Material Characterization & Hazards[2][3]

Effective disposal requires understanding the physicochemical properties that dictate waste
stream compatibility. Diethyl malonate-2-13C is chemically identical to its unlabeled
counterpart regarding toxicity and flammability.

Table 1: Physicochemical & Safety Profile

Property Value / Classification Operational Implication

Use CAS 105-53-3 for general
67035-94-3 (Labeled) / 105-

CAS Number chemical compatibility lookups
53-3 (Unlabeled) ) )
if labeled data is scarce.

Combustible Liquid (Class
[11B). High flash point means it

Flash Point 93°C (199.4°F) - Closed Cup ) )
is not Flammable Class I, but it
burns if heated.

) Slightly denser than water.

Density 1.055 g/mL ) i
Sinks in aqueous phases.

N Partially soluble. Do not pour

Water Solubility ~20 g/L )
down drains.[2][3]

Not P-listed or U-listed.
EPA Waste Code None (unless mixed) Classify as "Non-Halogenated

Organic."

) Requires eye protection.[4]
H319 (Eye Irritant), H402 ) o
GHS Hazards Strict "No Drain Disposal"

(Aquatic Toxicity) ]
policy.

Part 3: Disposal Decision Logic

The following workflow illustrates the decision-making process for segregating Diethyl
malonate-2-13C waste. This logic prevents cross-contamination of waste streams and ensures
regulatory compliance (RCRA/EPA).
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START: Waste Generation
Diethyl malonate-2-13C

Is it mixed with Radioactive Isotopes?
(e.g., 14C, 3H)

NO (Stable Isotope Only)

Is it mixed with Halogenated Solvents?
(DCM, Chloroform, etc.)

CRITICAL: MIXED WASTE
Contact EHS Radiation Safety Officer.
Do NOT use standard chemical bins.

NO (Pure or mixed with Ethanol/Ethyl Acetate) YES

I
':
\  special Labelin STREAM A: Non-Halogenated Organic STREAM B: Halogenated Organic
y P 9 (Combustible Liquids)

(High BTU Incineration)
N\,
N\

LABELING
1. List 'Diethyl malonate'
2. Check 'Irritant’
3. Note Isotope (Optional for Safety)

Store in SAA (Satellite Accumulation Area)
Request EHS Pickup
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Figure 1: Decision matrix for segregating stable isotope waste. Note that "Stable" status allows
for standard chemical disposal paths.

Part 4: Step-by-Step Operational Protocol
Pre-Disposal Assessment[4][8]

» Verify Purity: If the Diethyl malonate-2-13C is a leftover reagent in the original bottle, it can
often be disposed of in that bottle if the cap is secure.

o Check Mixtures: If the material is part of a reaction mixture (e.g., Knoevenagel condensation
filtrate), identify the other solvents.

o Scenario A (Common): Mixed with Ethanol or Ethyl Acetate.

Non-Halogenated Stream.

o Scenario B: Mixed with Dichloromethane (DCM).

Halogenated Stream.

Containerization

o Vessel Type: Use High-Density Polyethylene (HDPE) or Glass containers. Diethyl malonate
is compatible with standard safety solvent cans (Justrite™ type).

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

» Closure: Ensure caps are screw-top and chemically resistant (polypropylene or phenolic with
PTFE liner).

Labeling (The "Chain of Custody")

Accurate labeling is the primary defense against downstream accidents.
e Chemical Name: Write out "Diethyl malonate” fully. Do not use abbreviations like "DEM".

 Isotope Notation: While not strictly required for safety (since it's stable), adding "(13C-
labeled)" aids inventory tracking and prevents false alarms if the waste is mass-spec
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analyzed later.

o Hazard Checkboxes: Mark "Irritant” and "Combustible/Flammable" (if mixed with lower
flashpoint solvents).

Storage & Pickup

o Location: Store in a Satellite Accumulation Area (SAA) within a secondary containment tray.

e Segregation: Keep away from strong oxidizers (e.g., nitric acid, perchlorates) as Diethyl
malonate is an organic fuel source.

Part 5: Scientific Context & Fate

Understanding the fate of your waste ensures you understand the why behind the procedure.

The Incineration Pathway: The standard industry disposal method for Diethyl malonate-2-13C
is thermal oxidation (incineration). Because the isotope is stable, it behaves identically to
standard carbon during combustion.

Reaction:
Environmental Impact: The

produced is non-toxic and naturally occurring (approx. 1.1% of all atmospheric carbon is
Carbon-13). There is no radiological hazard released into the atmosphere. This validates the
decision to use standard chemical waste streams rather than radioactive ones.

References

e U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Regulations.[5] Retrieved from [Link]

» National Institutes of Health (NIH). (2022). Waste Disposal Guide: Multihazardous Waste.
Division of Environmental Protection. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

